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Compound of Interest

Compound Name: Ropa

Cat. No.: B1679528 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Rapamycin, also known as Sirolimus, is a macrolide compound that is a potent and specific

inhibitor of the mechanistic Target of Rapamycin (mTOR), a serine/threonine kinase that plays

a central role in regulating cell growth, proliferation, and metabolism. Due to its critical role in

cell signaling, rapamycin is widely used in both in vitro and in vivo experiments to study a

variety of cellular processes, including autophagy, cell cycle progression, and apoptosis. Proper

dissolution and storage of rapamycin are critical to ensure its stability and the reproducibility of

experimental results. This document provides detailed application notes and protocols for the

preparation and storage of rapamycin solutions for research purposes.

Data Presentation
The following tables summarize the key quantitative data for dissolving and storing rapamycin.

Table 1: Physicochemical Properties and Solubility of Rapamycin
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Parameter Value Source(s)

Molecular Weight 914.17 g/mol [1]

Recommended Solvents
Dimethyl sulfoxide (DMSO),

Ethanol (EtOH)
[1]

Solubility in DMSO ≥ 100 mg/mL (~109 mM) [1]

Solubility in Ethanol ≥ 50 mg/mL [1]

Table 2: Storage and Stability of Rapamycin

Form
Storage
Temperature

Duration of
Stability

Key
Consideration
s

Source(s)

Solid Powder
-20°C,

desiccated
Up to 3 years

Protect from light

and moisture.
[1]

Stock Solution in

DMSO or

Ethanol

-20°C or -80°C

Up to 3 months

at -20°C. Longer-

term stability is

enhanced at

-80°C.

Aliquot into

single-use

volumes to avoid

repeated freeze-

thaw cycles.

[1]

Aqueous

Solutions

Not

Recommended

Unstable; do not

store for more

than one day.

Rapamycin is

unstable in

aqueous

solutions.

[2]

Signaling Pathway
Rapamycin exerts its biological effects by inhibiting the mTOR signaling pathway. Specifically,

rapamycin forms a complex with the intracellular receptor FK506-binding protein 12 (FKBP12).

This rapamycin-FKBP12 complex then binds to and allosterically inhibits mTOR Complex 1

(mTORC1), a key regulator of protein synthesis and cell growth.
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Rapamycin-FKBP12 complex inhibits mTORC1 signaling.

Experimental Workflow
The following diagram outlines the general workflow for preparing rapamycin solutions for

experimental use.
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Stock Solution Preparation

Working Solution Preparation

1. Weigh Rapamycin Powder

2. Dissolve in DMSO or Ethanol
(e.g., 10 mM)

3. Vortex/Sonicate to Ensure
Complete Dissolution

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

6. Thaw Stock Solution Aliquot

For Experiment

7. Dilute in Culture Medium (in vitro)
or Vehicle (in vivo)

8. Mix Thoroughly

9. Use Immediately in Experiment

Click to download full resolution via product page

Workflow for preparing rapamycin solutions.
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Experimental Protocols
Protocol 1: Preparation of Rapamycin Stock Solution for
In Vitro Experiments
This protocol describes the preparation of a 10 mM rapamycin stock solution in DMSO.

Materials:

Rapamycin powder (MW: 914.17 g/mol )

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated balance

Procedure:

Calculate the required amount of rapamycin: To prepare 1 mL of a 10 mM stock solution,

weigh out 9.14 mg of rapamycin powder.

Dissolution: In a sterile microcentrifuge tube, add 1 mL of anhydrous DMSO to the weighed

rapamycin powder.

Ensure Complete Dissolution: Vortex the solution thoroughly until all the rapamycin powder

is completely dissolved. If necessary, gentle warming in a 37°C water bath can aid

dissolution.[1]

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C to prevent degradation from

repeated freeze-thaw cycles.[1]

Protocol 2: Preparation of Rapamycin Working Solution
for Cell Culture
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This protocol provides a general guideline for preparing a working solution of rapamycin for

treating cultured cells.

Materials:

Rapamycin stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium, pre-warmed to 37°C

Sterile tubes

Procedure:

Thaw Stock Solution: Remove an aliquot of the rapamycin stock solution from the freezer

and allow it to thaw at room temperature.

Dilution to Final Concentration: Directly add the appropriate volume of the rapamycin stock

solution to the pre-warmed cell culture medium to achieve the desired final concentration.

For example, to prepare 10 mL of medium with a final rapamycin concentration of 100 nM,

add 1 µL of the 10 mM stock solution.

Note: For very low working concentrations (in the pM to low nM range), it is recommended

to perform an intermediate dilution of the stock solution to ensure accurate pipetting.

Mixing: Gently mix the medium containing rapamycin by swirling or inverting the tube to

ensure a homogenous solution before adding it to your cells.

Protocol 3: Preparation of Rapamycin Formulation for In
Vivo (Intraperitoneal Injection)
This protocol describes the preparation of a rapamycin formulation for intraperitoneal (IP)

injection in mice, a common method for in vivo studies.

Materials:

Rapamycin powder

100% Ethanol (Anhydrous)
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Polyethylene Glycol 400 (PEG400)

Tween 80 (Polysorbate 80)

Sterile saline or water for injection

Sterile tubes and syringes

0.22 µm sterile syringe filter

Procedure:

Prepare a Concentrated Rapamycin Stock: Dissolve the required amount of rapamycin

powder in 100% ethanol to create a concentrated stock solution (e.g., 50 mg/mL). Ensure it

is fully dissolved. This stock can be stored at -80°C.

Prepare the Vehicle Solution: On the day of injection, prepare the vehicle by mixing equal

volumes of 10% PEG400 and 10% Tween 80 in sterile saline.

Prepare the Final Dosing Solution: a. Thaw the concentrated rapamycin stock solution. b.

For a final dosing solution of 1 mg/mL, add 20 µL of the 50 mg/mL rapamycin stock to 980 µL

of the vehicle solution. c. Vortex thoroughly to ensure the solution is clear and homogenous.

Sterilization: Sterile-filter the final dosing solution using a 0.22 µm syringe filter before

injection.

Vehicle Control: Prepare a vehicle control solution following the same procedure but omitting

the rapamycin stock solution.

Disclaimer: These protocols provide general guidelines. Researchers should optimize

concentrations, incubation times, and administration routes based on their specific

experimental models and objectives. All animal experiments should be conducted in

accordance with institutional and national guidelines for the care and use of laboratory animals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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